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Compound of Interest

Compound Name: Fabp4-IN-2

Cat. No.: B12384403

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fatty Acid-Binding Protein 4 (FABP4), also known as aP2, is a critical intracellular lipid
chaperone predominantly expressed in adipocytes and macrophages. It plays a pivotal role in
lipid metabolism, insulin sensitivity, and inflammatory signaling pathways. Dysregulation of
FABP4 is associated with a range of metabolic disorders, including obesity, type 2 diabetes,
and atherosclerosis, as well as certain cancers. Fabp4-IN-2 is a selective inhibitor of FABP4,
offering a valuable tool for investigating the therapeutic potential of targeting this protein. These
application notes provide detailed protocols for utilizing Fabp4-IN-2 in relevant cell-based
assays to explore its biological activity.

Fabp4-IN-2: A Selective FABP4 Inhibitor

Fabp4-IN-2 is a potent and selective inhibitor of FABP4, demonstrating significant promise for
research and drug development. Its key properties are summarized below.
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Property Value Reference
Molecular Formula C22H14CIF303 [1]
Molecular Weight 418.79 [1]
Ki for human FABP4 0.51 uM [1]
Ki for human FABP3 33.01 M [1]

_ o Research of inflammation-
Primary Indication _ [1]
related diseases.

Signaling Pathways Involving FABP4

FABP4 is a key node in integrating metabolic and inflammatory signals. It interacts with several
critical pathways within adipocytes and macrophages. Understanding these pathways is
essential for designing and interpreting cell-based assays.
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Caption: Simplified FABP4 signaling in adipocytes.
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Caption: FABP4-mediated inflammatory signaling in macrophages.

Experimental Protocols
Inhibition of Lipolysis in 3T3-L1 Adipocytes

Objective: To determine the efficacy of Fabp4-IN-2 in inhibiting hormone-stimulated lipolysis in

mature adipocytes.

Principle: Lipolysis, the breakdown of triglycerides into glycerol and free fatty acids, is a key
function of adipocytes. FABP4 is involved in this process through its interaction with hormone-
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sensitive lipase (HSL). Inhibition of FABP4 is expected to reduce the rate of lipolysis. This can
be quantified by measuring the amount of glycerol released into the cell culture medium.

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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